(Z)-7-((bis(2-methoxyethyl)amino)methyl)-2-(furan-2-ylmethylene)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[[bis(2-methoxyethyl)amino]methyl]-2-(furan-2-ylmethylidene)-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C20H23NO6/c1-24-10-7-21(8-11-25-2)13-16-17(22)6-5-15-19(23)18(27-20(15)16)12-14-4-3-9-26-14/h3-6,9,12,22H,7-8,10-11,13H2,1-2H3/b18-12-
• InChI Key: KCJLWGAOJIQURZ-PDGQHHTCSA-N
• Canonical SMILES: COCCN(CCOC)CC1=C(C=CC2=C1OC(=CC3=CC=CO3)C2=O)O
• Isomeric SMILES: COCCN(CCOC)CC1=C(C=CC2=C1O/C(=C\C3=CC=CO3)/C2=O)O
• Molecular Formula: C20H23NO6
• Molecular Weight: 373.4 g/mol

Description

(Z)-7-((bis(2-methoxyethyl)amino)methyl)-2-(furan-2-ylmethylene)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H23NO6 and its molecular weight is 373.405. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

Biobased Polyesters Synthesis : The enzymatic synthesis of biobased polyesters utilizes furan derivatives as building blocks, demonstrating the potential of furan compounds in creating sustainable materials. This approach highlights the versatility of furan-based chemicals in polymer science, potentially including derivatives similar to the specified compound (Jiang et al., 2014).

Copolymerization for Bio-Based Materials : Furan derivatives are pivotal in synthesizing bio-based benzoxazines, leading to copolymers with desirable thermal properties and cross-linking densities. This illustrates the role of furan compounds in developing new materials with enhanced performance (Wang et al., 2012).

Biological and Pharmacological Activities

Natural Product Derivation : Furan derivatives isolated from natural sources, such as endophytic fungi or seaweeds, have shown pharmacological activities. These activities include cytotoxicity against cancer cell lines and anti-inflammatory properties, suggesting the potential of furan compounds in drug discovery (Yang et al., 2013).

Antiprotozoal Agents : Novel furanyl derivatives have been synthesized and evaluated for antiprotozoal activity, demonstrating the utility of furan compounds in developing new treatments for protozoal infections. This underscores the potential of furan-based chemicals in medicinal chemistry (Ismail et al., 2004).

Chemical Synthesis and Reactivity

Organocatalyzed Polymerization : The use of furan derivatives in organocatalyzed polymerization processes illustrates their applicability in synthesizing novel polymers. This highlights the role of furan compounds in advancing polymer chemistry and material science applications (Bakkali-Hassani et al., 2018).

Synthetic Routes to Heterocycles : Furan derivatives serve as precursors in the synthesis of various heterocycles, demonstrating their utility in creating structurally diverse compounds. This versatility is crucial for developing new chemical entities with potential applications in pharmaceuticals and materials science (Mahata et al., 2003).